Cas no 35158-25-9 (2-Isopropyl-5-methyl-2-hexenal)

• Product Name: 2-Isopropyl-5-methyl-2-hexenal
• CAS No: 35158-25-9
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD00036616
• CID: 54381
• PubChem ID: 24901526
• Update Time: 2025-05-24

2-Isopropyl-5-methyl-2-hexenal Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-5-methyl-2-hexenal
• (2E)-2-Isopropyl-5-methyl-2-hexenal
• 2-Hexen-1-al, 2-isopropyl-5-methyl-
• 2-Hexen-1-al, 5-methyl-2-(1-methylethyl)-
• 2-isopropyl-5-methyl-2-hexen-1-a
• 2-Isopropyl-5-methyl-2-hexen-1-al
• 5-methyl-2-(1-methylethyl)-2-hexen-1-a
• 5-methyl-2-(1-methylethyl)-2-hexena
• 5-methyl-2-(1-methylethyl)-2-Hexenal
• 5-methyl-2-propan-2-ylhex-2-enal
• 2-Isopropyl-3-isobutyl-acrolein
• 2-isopropyl-5-methyl-hex-2-enal
• Diisovaleraldehyd
• Isodihydro lavandulal
• Isodihydroavandulyl aldehyde
• Isodihydrolavandulyl aldehyde
• 2-Isopropyl-5-methylhex-2-enal
• FEMA No. 3406
• 2-Hexenal, 2-isopropyl-5-methyl-
• alpha-Isopropyl-beta-isobutylacrolein
• 2-Isopropyl-5-methyl-hex-2-enal, (2E)-
• FI8O66176J
• (2E)-2-isopropyl-5-methyl-hex-2-enal
• 2-HEXE

• MDL： MFCD00036616
• Inchi： 1S/C10H18O/c1-8(2)5-6-10(7-11)9(3)4/h6-9H,5H2,1-4H3/b10-6-
• InChI Key： IOLQAHFPDADCHJ-POHAHGRESA-N
• SMILES： O=C/C(=C/CC(C)C)/C(C)C
• BRN： 1752384

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: solid
• Density: 0.845
• Boiling Point: 189 ºC
• Flash Point: 145 ºF
• Refractive Index: 1.452
• PSA: 17.07000
• LogP: 2.81380
• Sensitiveness: Air Sensitive
• FEMA: 3406
• Solubility: Insoluble

2-Isopropyl-5-methyl-2-hexenal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319,H335,H315
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：1989
• WGK Germany：2
• Hazard Category Code： R10;R36/37/38
• Safety Instruction： S16-S26-S36
• RTECS：MP6450000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Isopropyl-5-methyl-2-hexenal

Introduction to 2-Isopropyl-5-methyl-2-hexenal (CAS No. 35158-25-9)

2-Isopropyl-5-methyl-2-hexenal, identified by its Chemical Abstracts Service (CAS) number 35158-25-9, is a significant organic compound with a rich structural framework that has garnered attention in the field of organic chemistry and pharmaceutical research. This aldehyde derivative exhibits a unique combination of functional groups, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of 2-Isopropyl-5-methyl-2-hexenal consists of a hexanal backbone with substituents that contribute to its distinct chemical properties. The presence of an isopropyl group at the 2-position and a methyl group at the 5-position introduces steric and electronic effects that influence its reactivity and interaction with biological systems. This compound’s ability to participate in various chemical transformations, such as oxidation, reduction, and condensation reactions, makes it a valuable building block in the synthesis of more complex molecules.

In recent years, 2-Isopropyl-5-methyl-2-hexenal has been explored for its potential applications in pharmaceuticals, particularly in the development of novel therapeutic agents. Its aldehyde functionality allows for the formation of Schiff bases and other heterocyclic compounds, which are known for their biological activity. For instance, studies have demonstrated the compound’s role in synthesizing derivatives with antimicrobial and anti-inflammatory properties. These findings align with the growing interest in natural product-inspired molecules that can serve as lead compounds for drug discovery.

The compound’s significance extends beyond pharmaceutical applications; it has also been investigated for its role in flavor and fragrance chemistry. The isopropyl and methyl substituents contribute to a fruity aroma profile, making 2-Isopropyl-5-methyl-2-hexenal a candidate for use in perfumes, food additives, and other aromatic formulations. The synthesis of such compounds often involves advanced catalytic processes that enhance yield and purity, underscoring the importance of efficient synthetic methodologies in industrial applications.

From a research perspective, 2-Isopropyl-5-methyl-2-hexenal serves as a model system for studying aldehyde reactivity and stereoelectronic effects. Researchers utilize this compound to develop new catalytic systems and reaction protocols that can be applied to other challenging synthetic transformations. The insights gained from these studies not only advance fundamental chemical knowledge but also provide practical tools for medicinal chemists seeking to optimize drug-like molecules.

One of the most compelling aspects of 2-Isopropyl-5-methyl-2-hexenal is its potential as a precursor for biologically active compounds. For example, researchers have explored its use in generating novel alkaloids and terpenoids through biomimetic approaches. These efforts leverage the compound’s structural features to mimic natural product biosynthesis, offering a sustainable route to complex molecules with therapeutic potential. The integration of computational chemistry and high-throughput screening techniques has further accelerated the discovery process, allowing scientists to rapidly identify promising derivatives.

The industrial production of 2-Isopropyl-5-methyl-2-hexenal has also seen advancements in green chemistry principles. Innovations in biocatalysis and solvent-free reactions have enabled more environmentally friendly synthesis routes, reducing waste and energy consumption. These developments are crucial for meeting regulatory requirements and ensuring the long-term viability of chemical manufacturing processes. As demand for high-purity compounds grows, particularly in pharmaceuticals, such sustainable practices will become increasingly important.

In conclusion, 2-Isopropyl-5-methyl-2-hexenal (CAS No. 35158-25-9) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and flavor chemistry. Its unique structural features make it a valuable intermediate for developing new drugs and aromatic materials. As research continues to uncover novel uses for this compound, it will undoubtedly remain a cornerstone of chemical innovation in the years to come.